N-[(6-piperidin-1-ylpyridin-3-yl)methyl]pyrrolidine-1-carboxamide

• IUPAC Name: N-[(6-piperidin-1-ylpyridin-3-yl)methyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C16H24N4O/c21-16(20-10-4-5-11-20)18-13-14-6-7-15(17-12-14)19-8-2-1-3-9-19/h6-7,12H,1-5,8-11,13H2,(H,18,21)
• InChI Key: YAZDBKPQFADQJT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=C(C=C2)CNC(=O)N3CCCC3
• Molecular Formula: C16H24N4O
• Molecular Weight: 288.39 g/mol

Description

N-[(6-piperidin-1-ylpyridin-3-yl)methyl]pyrrolidine-1-carboxamide, commonly known as PPCC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PPCC is a pyrrolidine-based compound that has a piperidine and pyridine moiety attached to it. This compound has been synthesized using various methods and has been studied extensively in terms of its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

PPCC exerts its mechanism of action by inhibiting the enzyme DPP-IV. This inhibition leads to the increased levels of the hormone glucagon-like peptide 1 (GLP-1), which is involved in the regulation of glucose metabolism. The increased levels of GLP-1 lead to the stimulation of insulin secretion and inhibition of glucagon secretion, leading to the regulation of glucose levels in the body.
Biochemical and Physiological Effects:
PPCC has been found to exhibit various biochemical and physiological effects. PPCC has been shown to increase insulin secretion and decrease glucagon secretion, leading to the regulation of glucose levels in the body. PPCC has also been found to decrease the levels of inflammatory cytokines, leading to the potential treatment of various inflammatory diseases. PPCC has also been found to exhibit potent antioxidant activity, leading to the potential treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using PPCC in lab experiments is its potent inhibitory activity against DPP-IV, leading to the potential treatment of various diseases. PPCC is also easily synthesized using various methods, leading to the production of high yields with high purity. However, one of the limitations of using PPCC in lab experiments is its potential toxicity, leading to the need for further studies to determine its safety and efficacy.

Future Directions

There are various future directions for the study of PPCC. One of the significant future directions is the potential development of PPCC as a therapeutic agent for the treatment of type 2 diabetes and various cancers. Further studies are also needed to determine the safety and efficacy of PPCC in various animal models and clinical trials. Additionally, the potential use of PPCC in the treatment of various inflammatory diseases and oxidative stress-related diseases should be explored further. Finally, the development of more efficient and cost-effective methods for the synthesis of PPCC should be investigated.

Synthesis Methods

PPCC can be synthesized using various methods, including the reaction of pyrrolidine-1-carboxylic acid with 6-bromo-3-pyridinemethanol and piperidine. Another method involves the reaction of pyrrolidine-1-carboxylic acid with 6-chloro-3-pyridinemethanol and piperidine. These methods are effective in producing high yields of PPCC with high purity.

Scientific Research Applications

PPCC has found potential applications in various fields of scientific research. One of the significant applications of PPCC is in the field of medicinal chemistry. PPCC has been found to exhibit potent inhibitory activity against the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the regulation of glucose metabolism. This inhibition can lead to the potential treatment of type 2 diabetes. PPCC has also been studied for its potential role in the treatment of various cancers, including breast, lung, and colon cancer.